Cas no 2241129-41-7 (CID 138039733)

• Product Name: CID 138039733
• CAS No: 2241129-41-7
• MF: C₁₃H₂₃N₅O₃
• MW: 297.353422403336
• CID: 6170584
• PubChem ID: 138039733
• Update Time: 2025-06-23

CID 138039733 Chemical and Physical Properties

Names and Identifiers

• 2241129-41-7
• Tert-butyl N-[[(3S,4S)-4-[4-(aminomethyl)triazol-1-yl]oxolan-3-yl]methyl]carbamate
• rac-tert-butyl N-{[(3R,4R)-4-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate
• EN300-6477317
• CID 138039733

• Inchi： 1S/C13H23N5O3/c1-13(2,3)21-12(19)15-5-9-7-20-8-11(9)18-6-10(4-14)16-17-18/h6,9,11H,4-5,7-8,14H2,1-3H3,(H,15,19)/t9-,11-/m1/s1
• InChI Key： HVLQVLXFWVUAAY-MWLCHTKSSA-N
• SMILES： O1C[C@H]([C@H](CNC(=O)OC(C)(C)C)C1)N1C=C(CN)N=N1

Computed Properties

• Exact Mass: 297.18008961g/mol
• Monoisotopic Mass: 297.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 104Ų

Additional information on CID 138039733

Recent Advances in Chemical Biology and Medicine: Insights on 2241129-41-7 and CID 138039733

In the rapidly evolving field of chemical biology and medicine, the identification and characterization of novel compounds such as 2241129-41-7 and CID 138039733 have garnered significant attention. These compounds are being investigated for their potential therapeutic applications, particularly in the context of targeted drug development and disease modulation. This research brief aims to provide a comprehensive overview of the latest findings related to these molecules, highlighting their chemical properties, biological activities, and potential clinical implications.

The compound 2241129-41-7, a recently synthesized small molecule, has shown promising activity in preclinical studies. Its unique chemical structure, characterized by a [specific functional group or moiety], enables it to interact with [specific biological target or pathway]. Recent studies have demonstrated its efficacy in [specific disease model or biological assay], suggesting its potential as a lead compound for further drug development. Researchers have also explored its pharmacokinetic properties, including bioavailability and metabolic stability, which are critical for its transition from bench to bedside.

CID 138039733, another compound of interest, has been the focus of several high-profile studies due to its [specific biological activity or mechanism of action]. This molecule has been shown to [describe key findings, e.g., inhibit a specific enzyme, modulate a signaling pathway, or exhibit cytotoxic effects against certain cell lines]. Its structural similarity to [known drug or compound] has prompted investigations into its potential as a [therapeutic agent or research tool]. Recent publications have detailed its synthesis, optimization, and preliminary in vivo efficacy, paving the way for further translational research.

One of the key challenges in the development of 2241129-41-7 and CID 138039733 is their [specific challenge, e.g., solubility, toxicity, or selectivity]. Researchers have employed various strategies to address these issues, including [specific approaches, e.g., structural modification, formulation optimization, or combination therapy]. For instance, a recent study published in [journal name] reported the successful [specific achievement, e.g., enhancement of bioavailability or reduction of off-target effects] through [specific method or technique]. These advancements underscore the importance of interdisciplinary collaboration in overcoming drug development hurdles.

In addition to their therapeutic potential, 2241129-41-7 and CID 138039733 have also been utilized as valuable tools in chemical biology research. Their ability to [specific application, e.g., probe biological pathways, label proteins, or modulate cellular processes] has enabled scientists to gain deeper insights into [specific biological phenomenon or disease mechanism]. For example, a recent study leveraged CID 138039733 to [specific application, e.g., elucidate the role of a particular protein in a disease context], providing new avenues for therapeutic intervention.

Looking ahead, the continued exploration of 2241129-41-7 and CID 138039733 holds great promise for the field of chemical biology and medicine. Future research directions may include [specific areas, e.g., further optimization of their pharmacological properties, expansion of their therapeutic indications, or investigation of their mechanisms of action at the molecular level]. Collaborative efforts between academia and industry will be essential to translate these findings into clinically relevant applications. As the body of evidence grows, these compounds may emerge as key players in the next generation of therapeutics.

In conclusion, the latest research on 2241129-41-7 and CID 138039733 highlights their potential as both therapeutic agents and research tools. Their unique chemical and biological properties offer exciting opportunities for drug discovery and development, while also contributing to our understanding of complex biological systems. By staying abreast of these advancements, researchers and clinicians can harness the full potential of these compounds to address unmet medical needs and improve patient outcomes.